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Compound of Interest

Compound Name: Z-Leu-Arg-AMC

Cat. No.: B120511 Get Quote

For researchers and scientists utilizing the fluorogenic substrate Z-Leu-Arg-AMC, adherence

to proper disposal protocols is paramount for ensuring laboratory safety and environmental

protection. This guide provides a comprehensive, step-by-step procedure for the safe handling

and disposal of Z-Leu-Arg-AMC, aligning with standard laboratory safety practices and

regulatory requirements.

Hazard and Safety Information
While a specific Safety Data Sheet (SDS) for Z-Leu-Arg-AMC is not consistently available, the

hazards can be inferred from its components—a peptide and 7-amino-4-methylcoumarin (AMC)

—and from SDS information for similar compounds.[1][2] The primary hazards are associated

with the AMC moiety, which can cause skin and eye irritation.[3] Furthermore, compounds of

this nature are often classified as toxic to aquatic life.[4] Therefore, it is crucial to prevent its

release into the environment.[4]
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Hazard Classification GHS Pictogram Precautionary Statements

Skin Irritation (Category 2)

weißen Hintergrund mit einem

schwarzen Piktogramm, das

eine Hand zeigt, die von einer

Flüssigkeit getropft wird, die

von einem Reagenzglas

gegossen wird. Ein zweites

Piktogramm zeigt eine

Oberfläche, die von derselben

Flüssigkeit getropft wird. Beide

Piktogramme sind von einem

roten Diamanten umgeben.

P264: Wash skin thoroughly

after handling. P280: Wear

protective gloves/eye

protection/face protection.

P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water. P332 + P313: If skin

irritation occurs: Get medical

advice/attention.

Eye Irritation (Category 2A)

weißen Hintergrund mit einem

schwarzen Piktogramm, das

ein Ausrufezeichen zeigt. Das

Piktogramm ist von einem

roten Diamanten umgeben.

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P337 +

P313: If eye irritation persists:

Get medical advice/attention.

Acute Aquatic Toxicity

weißen Hintergrund mit einem

schwarzen Piktogramm, das

einen kahlen Baum und einen

toten Fisch zeigt. Das

Piktogramm ist von einem

roten Diamanten umgeben.

P273: Avoid release to the

environment.[4] P391: Collect

spillage.[4]

General Disposal

weißen Hintergrund mit einem

schwarzen Piktogramm, das

eine Person zeigt, die eine

Flasche in einen Mülleimer

wirft. Das Piktogramm ist von

einem roten Diamanten

umgeben.

P501: Dispose of

contents/container to an

approved waste disposal plant.

[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Ac_WLA_AMC.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Ac_WLA_AMC.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Ac_WLA_AMC.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Step-by-Step Disposal of Z-
Leu-Arg-AMC Waste
This protocol outlines the necessary steps for the safe disposal of all waste materials

contaminated with Z-Leu-Arg-AMC.

1. Personal Protective Equipment (PPE):

Always wear standard laboratory PPE, including a lab coat, safety glasses with side shields,

and chemical-resistant gloves.[1][2]

2. Waste Segregation:

All materials that have come into contact with Z-Leu-Arg-AMC must be treated as

hazardous chemical waste.[4]

Do not mix Z-Leu-Arg-AMC waste with other waste streams unless explicitly permitted by

your institution's Environmental Health and Safety (EHS) office.[4]

3. Collection of Liquid Waste:

Solutions: Collect all liquid waste containing Z-Leu-Arg-AMC, including unused solutions,

assay buffers, and the initial solvent rinses from decontamination procedures, in a

designated, leak-proof hazardous waste container.[1][2][4]

Solvents: If dissolved in a solvent like DMSO, collect this waste in a container specifically

designated for solvent waste.[2]

Labeling: Clearly label the container with "Hazardous Waste," the full chemical name "Z-Leu-
Arg-AMC," the solvent used (e.g., DMSO, buffer), and the approximate concentration.[2]

Prohibition:Do not pour any liquid waste containing Z-Leu-Arg-AMC down the drain.[1][4]

4. Collection of Solid Waste:

Unused Product: The original vial containing solid Z-Leu-Arg-AMC should be placed in a

clearly labeled hazardous waste container.[2]
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Contaminated Labware: Collect all disposable labware such as pipette tips, microplates, and

gloves that have been contaminated with Z-Leu-Arg-AMC in a designated, lined container

for solid hazardous chemical waste.[1][2][4]

Labeling: The solid waste container must be clearly labeled as "Hazardous Waste" and list

the contaminating chemical (Z-Leu-Arg-AMC).[4]

5. Decontamination of Reusable Glassware:

Rinse glassware with an appropriate solvent (e.g., ethanol or isopropanol) to remove

residues.[1][2]

Collect this initial solvent rinse as hazardous liquid waste.[1][2]

After the initial solvent rinse, wash the glassware thoroughly with soap and water.

6. Storage of Waste:

Store all hazardous waste containers in a designated, secure, and well-ventilated satellite

accumulation area.[4]

Ensure containers are kept closed except when adding waste and are stored away from

drains and incompatible materials.[4][5]

7. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

office or a licensed hazardous waste disposal contractor.[1][4]

All disposal must be conducted at an approved waste disposal facility.[4]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Z-Leu-
Arg-AMC waste.
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Caption: Workflow for the safe disposal of Z-Leu-Arg-AMC waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

